N,3,4-trimethyl-N-phenylbenzamide

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: N,3,4-trimethyl-N-phenylbenzamide
• InChI: InChI=1S/C16H17NO/c1-12-9-10-14(11-13(12)2)16(18)17(3)15-7-5-4-6-8-15/h4-11H,1-3H3
• InChI Key: VHWLGJKCXCHAGA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C2=CC=CC=C2)C

Description

N,3,4-trimethyl-N-phenylbenzamide (TMPB) is a chemical compound that belongs to the class of amides. It is a white crystalline powder with a molecular weight of 263.34 g/mol. TMPB has been widely used in scientific research due to its unique properties and potential applications in various fields.

Scientific Research Applications

N,3,4-trimethyl-N-phenylbenzamide has been extensively used in scientific research due to its potential applications in various fields. It has been used as an inhibitor of protein kinase C (PKC), which is a family of enzymes that play a crucial role in the regulation of various cellular processes. N,3,4-trimethyl-N-phenylbenzamide has also been used as a ligand for the sigma-1 receptor, which is a protein that is involved in the regulation of various physiological processes such as pain, anxiety, and depression.

Mechanism of Action

The mechanism of action of N,3,4-trimethyl-N-phenylbenzamide is not fully understood. However, it is believed that N,3,4-trimethyl-N-phenylbenzamide inhibits the activity of PKC by binding to its regulatory domain. This results in the inhibition of downstream signaling pathways that are involved in various cellular processes such as cell growth, differentiation, and apoptosis. Additionally, N,3,4-trimethyl-N-phenylbenzamide has been shown to bind to the sigma-1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
N,3,4-trimethyl-N-phenylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N,3,4-trimethyl-N-phenylbenzamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N,3,4-trimethyl-N-phenylbenzamide has been shown to have analgesic effects by modulating pain perception.

Advantages and Limitations for Lab Experiments

N,3,4-trimethyl-N-phenylbenzamide has several advantages for lab experiments. It is a highly pure compound that can be easily synthesized. It has also been extensively studied, and its pharmacological effects are well-established. However, N,3,4-trimethyl-N-phenylbenzamide has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may limit its use in some studies.

Future Directions

There are several future directions for the study of N,3,4-trimethyl-N-phenylbenzamide. One potential direction is the development of novel derivatives of N,3,4-trimethyl-N-phenylbenzamide that have improved pharmacological properties. Another potential direction is the study of the role of N,3,4-trimethyl-N-phenylbenzamide in the regulation of other cellular processes. Additionally, the study of the mechanism of action of N,3,4-trimethyl-N-phenylbenzamide may provide insights into the development of novel therapeutic agents for various diseases.

Synthesis Methods

N,3,4-trimethyl-N-phenylbenzamide can be synthesized using various methods. One of the most common methods is the reaction between 3,4-dimethylaniline and benzoyl chloride in the presence of a base such as sodium hydroxide. The reaction yields N,3,4-trimethyl-N-phenylbenzamide as a white crystalline solid with a high purity.